Cas no 7389-16-4 (5-Pyrimidinecarboxylic acid, 4-ethoxy-2-methyl-, ethyl ester)

• Product Name: 5-Pyrimidinecarboxylic acid, 4-ethoxy-2-methyl-, ethyl ester
• CAS No: 7389-16-4
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 541850
• PubChem ID: 12318268
• Update Time: 2025-04-19

5-Pyrimidinecarboxylic acid, 4-ethoxy-2-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylic acid, 4-ethoxy-2-methyl-, ethyl ester
• ethyl 4-ethoxy-2-methylpyrimidine-5-carboxylate
• SCHEMBL3283452
• DTXSID30488054
• Ethyl4-ethoxy-2-methylpyrimidine-5-carboxylate
• 7389-16-4

• Inchi： 1S/C10H14N2O3/c1-4-14-9-8(10(13)15-5-2)6-11-7(3)12-9/h6H,4-5H2,1-3H3
• InChI Key： LKLZPIURRRSAAU-UHFFFAOYSA-N
• SMILES： O(CC)C1C(C(=O)OCC)=CN=C(C)N=1

Computed Properties

• Exact Mass: 210.10052
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 61.3Ų

Experimental Properties

• PSA: 61.31